Cas no 2228247-78-5 (3-(2-phenylphenyl)methylazetidin-3-ol)

• Product Name: 3-(2-phenylphenyl)methylazetidin-3-ol
• CAS No: 2228247-78-5
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 6352296
• PubChem ID: 165753591
• Update Time: 2025-05-21

3-(2-phenylphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenylphenyl)methylazetidin-3-ol
• EN300-1861293
• 3-[(2-phenylphenyl)methyl]azetidin-3-ol
• 2228247-78-5

• Inchi： 1S/C16H17NO/c18-16(11-17-12-16)10-14-8-4-5-9-15(14)13-6-2-1-3-7-13/h1-9,17-18H,10-12H2
• InChI Key： KUUHNPUKCYUSSQ-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=CC=C2C2C=CC=CC=2)CNC1

Computed Properties

• Exact Mass: 239.131014166g/mol
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-phenylphenyl)methylazetidin-3-ol

3-(2-Phenylphenyl)methylazetidin-3-ol: A Comprehensive Overview

3-(2-Phenylphenyl)methylazetidin-3-ol, also known by its CAS number 2228247-78-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

The molecular structure of 3-(2-Phenylphenyl)methylazetidin-3-ol is characterized by a azetidine ring, a four-membered cyclic ether, which is substituted with a methyl group and a 2-phenylphenyl group. The azetidine ring contributes to the compound's rigidity and stability, while the phenyl groups introduce aromaticity and potential sites for further functionalization. This combination makes the compound a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of azetidine derivatives in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have explored the use of 3-(2-Phenylphenyl)methylazetidin-3-ol as a precursor for synthesizing bioisosteres, which are compounds that mimic the biological activity of existing drugs but with enhanced properties such as solubility and bioavailability.

In terms of synthesis, several methods have been reported for the preparation of 3-(2-Phenylphenyl)methylazetidin-3-ol. One common approach involves the nucleophilic substitution reaction of an appropriate azetidine derivative with a phenolic compound under specific reaction conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The pharmacological properties of 3-(2-Phenylphenyl)methylazetidin-3-ol have been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be exploited in the development of novel therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

Beyond its pharmacological applications, 3-(2-Phenylphenyl)methylazetidin-3-ol has also found utility in materials science. Its unique structural features make it an ideal candidate for use in polymer synthesis, where it can serve as a monomer or crosslinking agent to produce materials with tailored mechanical and thermal properties.

In conclusion, 3-(2-Phenylphenyl)methylazetidin-3--ol is a multifaceted compound with promising applications across various scientific disciplines. As research continues to uncover its potential, this compound is expected to play an increasingly important role in both academic and industrial settings.